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Compound of Interest

Compound Name: 4-Bromophenyl dichlorophosphate

Cat. No.: B1603538 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and detailed operational and disposal procedures for the handling of 4-
Bromophenyl dichlorophosphate. The information is intended for trained professionals in

research and development environments.

Hazard Identification and Safety Data
4-Bromophenyl dichlorophosphate is a chemical that requires careful handling due to its

potential health hazards. It is classified as causing skin irritation, serious eye irritation, and

potential respiratory irritation.

Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation.

Serious Eye Irritation H319 Causes serious eye irritation.

Specific target organ toxicity H335
May cause respiratory

irritation.

Exposure limits such as OSHA PEL, NIOSH REL, and ACGIH TLV are not available for this

specific compound.
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Adherence to the following procedural steps is mandatory to ensure the safe handling of 4-
Bromophenyl dichlorophosphate.

1. Engineering Controls and Preparation:

Ventilation: Always handle this chemical in a well-ventilated area. A chemical fume hood is

required[1].

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation[1][2].

Emergency Plan: Review emergency procedures for exposure and spills before beginning

any work.

2. Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166[1].

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) inspected

for integrity before use[3][4]. Use proper glove removal technique to avoid skin contact[3].

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure[1]. For

tasks with a higher risk of splashing, a chemical-resistant apron should be worn over

protective clothing[5].

Respiratory Protection: If dust or aerosols are likely to be generated, use a NIOSH/MSHA-

approved respirator[2]. Follow OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149[1].

3. Handling the Chemical:

Avoid all direct contact with skin, eyes, and clothing.

Do not breathe fumes, dust, or vapors[1].

Keep the container tightly closed when not in use[6].
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Open and handle the container with care to prevent spills.

Do not eat, drink, or smoke in the handling area[3].

Wash hands thoroughly after handling the product and before any breaks[3].

Emergency Protocols
Immediate and appropriate action is critical in the event of an exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with plenty of soap and

water for at least 15 minutes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with running water for at

least 15 minutes, holding eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

In any case of exposure, consult a physician and provide them with the Safety Data Sheet

(SDS) for the chemical.

Disposal Plan: Step-by-Step Guide
Proper disposal is crucial to prevent environmental contamination and ensure safety.
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1. Waste Collection:

Collect waste material, including any contaminated absorbents from spills, in a suitable,

labeled, and tightly closed disposal container[7].

Do not mix with other waste streams unless specifically instructed by your institution's

environmental health and safety (EHS) office.

2. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Follow all storage requirements outlined for the parent chemical.

3. Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.

All disposal activities must be conducted by qualified personnel knowledgeable in the

applicable regulations[7].

Always comply with all federal, state, and local environmental regulations for chemical waste

disposal[7]. Do not let the product enter drains, waterways, or soil.

Workflow for Safe Handling of 4-Bromophenyl
Dichlorophosphate
The following diagram illustrates the logical workflow for safely managing 4-Bromophenyl
dichlorophosphate from receipt to disposal.
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Caption: Logical workflow for the safe handling of 4-Bromophenyl dichlorophosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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